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Compound of Interest

Compound Name: G-744

Cat. No.: B15578043 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals handling G-744 (CAS No.

1346669-54-2), a selective and potent Bruton's tyrosine kinase (Btk) inhibitor. Adherence to

these protocols is essential to mitigate exposure risks and ensure a safe laboratory

environment. As a potent, biologically active compound, G-744 should be handled with a high

degree of caution, treating it as potentially hazardous.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is mandatory when working with G-744, particularly when

handling the compound in its powdered form. The required PPE varies based on the laboratory

activity being performed.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Double-gloving with

nitrile gloves is required. Eye Protection:

Chemical splash goggles. Lab Coat: Disposable

or dedicated non-absorbent lab coat. Ventilation:

Certified chemical fume hood or powder

containment hood.

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield for splash risks. Lab Coat: Standard

laboratory coat. Ventilation: Certified chemical

fume hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Containment: Class II biological

safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical for the safe handling of G-744 from receipt to disposal. All

personnel must be trained on these procedures before working with the compound.

1. Preparation and Weighing:

Designated Area: All work with G-744 must be conducted in a designated and clearly marked

area.
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Ventilation: All manipulations of the solid compound must be performed in a certified

chemical fume hood or a powder containment hood to prevent inhalation of airborne

particles.[1]

Weighing Procedure:

Tare a clean, dry container with a lid on an analytical balance.

Inside the fume hood, add the approximate amount of G-744 powder to the container and

securely close the lid.

Return to the balance to determine the precise mass.

Proceed with solution preparation inside the fume hood.[1]

2. Solution Preparation:

Slowly add the solvent to the weighed G-744 to avoid splashing.

If necessary, use a vortex or sonicator to ensure complete dissolution, keeping the container

tightly capped.

Clearly label the resulting solution with the compound name, concentration, solvent, and

date of preparation.

3. Experimental Use:

When conducting cell culture or other in vitro assays, perform all manipulations within a

Class II biological safety cabinet to maintain sterility and user protection.

Use dedicated laboratory equipment (pipettes, tubes, etc.) when possible. If not feasible,

thoroughly decontaminate all non-disposable equipment after use.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even when gloves have been worn.[2] Do not eat, drink, or smoke in the handling

area.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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